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Compound of Interest

Compound Name: Batimastat sodium salt

Cat. No.: B10752408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Batimastat (BB-94) is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs).

[1][2][3] Its sodium salt is often used in in vitro studies to investigate the role of MMPs in

various biological processes, including cancer cell invasion, migration, and angiogenesis.

Proper dissolution and handling of Batimastat sodium salt are critical for obtaining accurate

and reproducible experimental results. These application notes provide a detailed protocol for

the solubilization of Batimastat sodium salt for cell culture applications, along with relevant

technical data and a diagram of its targeted signaling pathway.

Chemical Properties and Solubility
Batimastat is a synthetic, non-peptidic compound with a hydroxamate structure that chelates

the zinc ion in the active site of MMPs. The sodium salt form of Batimastat enhances its utility

in experimental settings.

Solubility Data:

It is crucial to use a suitable solvent to prepare a stock solution of Batimastat sodium salt.
Dimethyl sulfoxide (DMSO) is the recommended solvent.[2] The compound is largely insoluble

in water and ethanol.[4]
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Parameter Value Source

Molecular Weight 499.62 g/mol (Sodium Salt) ---

Solubility in DMSO
≥ 3.57 mg/mL (7.15 mM) with

warming
MedChemExpress

Storage of Powder -20°C for up to 3 years TargetMol

Storage of Stock Solution
-80°C for up to 2 years; -20°C

for up to 1 year
MedchemExpress

Note: It is highly recommended to use fresh, anhydrous DMSO as it is hygroscopic, and

absorbed moisture can reduce the solubility of Batimastat.[2]

Experimental Protocols
I. Preparation of Batimastat Sodium Salt Stock Solution
(10 mM)
Materials:

Batimastat sodium salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heating block (optional)

Procedure:

Aliquoting the Powder: Before opening, briefly centrifuge the vial of Batimastat sodium salt
powder to ensure all the powder is at the bottom.

Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the required

amount of DMSO. For example, to prepare 1 mL of a 10 mM stock solution, you would need
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4.996 mg of Batimastat sodium salt (Molecular Weight: 499.62 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial of Batimastat
sodium salt.

Mixing: Vortex the solution thoroughly to facilitate dissolution.

Warming (Optional): If the compound does not fully dissolve, gentle warming to 37°C or 60-

70°C can aid in solubilization.[3] Use a water bath or heating block and vortex intermittently.

Sterilization: The DMSO stock solution is considered sterile. No further filtration is required.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

II. Preparation of Working Solutions in Cell Culture
Medium
Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible to avoid solvent-induced cytotoxicity. Most cell lines can

tolerate DMSO concentrations up to 0.5%, while some are sensitive to concentrations as low

as 0.1%.[5][6][7] It is recommended to perform a vehicle control experiment to assess the

effect of DMSO on your specific cell line.

Precipitation: Directly diluting a high-concentration DMSO stock into an aqueous cell culture

medium can sometimes cause the compound to precipitate. To avoid this, a serial dilution

approach is recommended.

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the Batimastat sodium salt DMSO stock

solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, add 10 µL of the 10 mM stock solution to
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990 µL of pre-warmed cell culture medium to get a 100 µM intermediate solution. Mix gently

by pipetting.

Final Dilution: Add the desired volume of the intermediate solution (or the stock solution for

higher final concentrations) to your cell culture plates containing cells and medium to achieve

the final working concentration.

Vehicle Control: In parallel, prepare a vehicle control by adding the same final concentration

of DMSO (without Batimastat) to a separate set of cells.

Example Dilution for a Final Concentration of 10 µM:

Add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium. The final DMSO

concentration will be 0.1%.

III. In Vitro Assay Considerations
The effective concentration of Batimastat can vary depending on the cell line, assay type, and

experimental duration.

Application Cell Line(s)
Working
Concentration
Range

Source

MMP Inhibition (IC50) Various 3 nM - 20 nM Selleck Chemicals[2]

Cell

Viability/Cytotoxicity

HL-60, NB-4, F36-P,

H929
1 µM - 10 µM IJMS[8]

Inhibition of Cell

Invasion
MDA-MB-435 0.1 µM - 10 µM PubMed

General In Vitro

Assays
Hippocampal neurons 0.1 µM - 1 µM Tocris Bioscience[1]

Mechanism of Action and Signaling Pathway
Batimastat functions as a broad-spectrum MMP inhibitor. MMPs are a family of zinc-dependent

endopeptidases involved in the degradation of the extracellular matrix (ECM). By inhibiting
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MMPs, Batimastat can prevent the breakdown of the ECM, a critical step in tumor invasion and

metastasis. Furthermore, MMPs can process and activate various signaling molecules, and

their inhibition by Batimastat can indirectly affect downstream signaling pathways, such as the

MAPK/ERK and PI3K/AKT pathways, which are involved in cell proliferation, survival, and

migration.
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Caption: Batimastat inhibits MMPs, blocking ECM degradation and related signaling.

Experimental Workflow
The following diagram illustrates a general workflow for utilizing Batimastat sodium salt in a

cell-based assay.
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Caption: Workflow for using Batimastat in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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